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Compound of Interest

Compound Name: Heneicosane

Cat. No.: B133394

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
heneicosane, alongside detailed experimental protocols and its role in biological systems.
Heneicosane, a long-chain saturated hydrocarbon, is of increasing interest in various scientific
fields, including entomology, pharmacology, and materials science.

Core Chemical and Physical Properties

Heneicosane is a straight-chain alkane consisting of 21 carbon atoms.[1] Its non-polar nature
governs its solubility and physical state. At room temperature, it exists as a white, waxy solid.[2]

[3]

Data Presentation: Physicochemical Properties of
Heneicosane
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Property Value Unit

Chemical Formula C21Haa

Molar Mass 296.57 g-mol—t

Melting Point 39-41 °C

Boiling Point 356.10 °C

Density 0.7919 g-mL™1

Flash Point 113 °C

Water Solubility 29x 108 mg/L at 25°C
Vapor Pressure 8.73x 107> mm Hg at 25°C
Refractive Index 1.4441 at 20°C

(Data sourced from multiple references, including[1],[2],[3],)

Molecular Structure and Identification

The chemical formula for heneicosane is C21Haa, with the linear formula CH3(CHz2)10CHs.[1] It
belongs to the alkane family of hydrocarbons, characterized by single bonds between carbon
atoms.[4]

Synonyms: n-Heneicosane, Henicosane.[1][2]

Key Identifiers:

o CAS Number: 629-94-7[1][5]

« PubChem CID: 12403[1]

e InChl Key: FNAZRRHPUDJQCJ-UHFFFAOY SA-N[2]

Experimental Protocols
Synthesis of n-Heneicosane

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Heneicosane
https://cymitquimica.com/cas/629-94-7/
https://en.wikipedia.org/wiki/Heneicosane
https://www.benchchem.com/product/b133394?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Heneicosane
https://www.hmdb.ca/metabolites/HMDB0061782
https://www.benchchem.com/product/b133394?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Heneicosane
https://cymitquimica.com/cas/629-94-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Heneicosane
https://www.scbt.com/p/heneicosane-629-94-7
https://pubchem.ncbi.nlm.nih.gov/compound/Heneicosane
https://cymitquimica.com/cas/629-94-7/
https://www.benchchem.com/product/b133394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A common method for the preparation of n-heneicosane involves a two-step process with a
high overall yield (>95%).[6]

Step 1: Synthesis of 2-Heneicosanone

To a 2-liter, two-necked round-bottom flask equipped with a mechanical stirrer, water
condenser, and a calcium chloride guard tube, add 70 g of 2,4-pentanedione, 650 g of 1-
bromooctadecane, 8 g of 18-crown-6, 140 g of anhydrous potassium carbonate, and 600 ml
of absolute ethanol.[6]

The mixture is stirred and refluxed at 90°C.[6]
The reaction progress is monitored by thin-layer chromatography (TLC).
Upon completion, the mixture is cooled, and the solvent is removed under reduced pressure.

The resulting residue is treated with water and extracted with an organic solvent like
dichloromethane.

The organic layer is then washed, dried, and concentrated to yield crude 2-heneicosanone.
Step 2: Reduction to n-Heneicosane

The crude 2-heneicosanone is reduced using hydrazine hydrate and potassium hydroxide in
diethylene glycol.[6]

The resulting n-heneicosane is separated by extraction with dichloromethane followed by
evaporation of the solvent.[6]

The crude product is purified by distillation (boiling point 129°C at 0.05 mm Hg pressure)
followed by recrystallization from acetone.[6]

Spectroscopic Analysis

Standard spectroscopic techniques are used for the characterization of heneicosane.

« Infrared (IR) Spectroscopy: Analysis can be performed on the crystalline solid (melt) or using
Attenuated Total Reflectance (ATR). The spectrum is characterized by strong C-H stretching
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and bending vibrations typical of long-chain alkanes.[1]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum is relatively simple, showing signals for the methyl (CHs) and
methylene (CHz) protons.

o 13C NMR: The spectrum displays distinct peaks for the different carbon environments
within the long alkyl chain.[1]

Biological Significance and Applications

Heneicosane has demonstrated notable biological activity, positioning it as a molecule of
interest for drug development and pest management.

Pheromonal Activity

Heneicosane acts as a pheromone in several insect species. It is a recognition pheromone for
the queen and king in the subterranean termite Reticulitermes flavipes and an oviposition
pheromone for the Aedes aegypti mosquito, which is a vector for diseases like dengue fever.[1]
[3] This makes it a potential candidate for use in targeted insect baits and traps.[3]

Heneicosane Release Chemical Signal , Detection by Conspecifics Nervous System Activation Behavioral Response
(e.g., Termite Queen) (e.g., Worker Termites) i (c.g., Recognition, Aggregation)
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Pheromonal signaling pathway of heneicosane in insects.

Antimicrobial and Anti-inflammatory Potential

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of
heneicosane. It has shown efficacy against various microbes and can inhibit the release of
inflammatory mediators.[7][8]

e Antimicrobial Action: Heneicosane has been found to inhibit the growth of certain bacteria
and fungi, including Streptococcus pneumoniae and Aspergillus fumigatus.[8] It can also
inhibit the production of aflatoxin by certain fungal species.[7][9]
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+ Anti-inflammatory Effects: Research suggests that heneicosane may exert anti-
inflammatory, analgesic, and antipyretic effects by inhibiting the release of inflammatory
mediators like prostaglandins and cytokines.[7]

Heneicosane
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Inhibitory effects of heneicosane on biological pathways.

Conclusion

Heneicosane is a multifaceted long-chain alkane with well-defined chemical and physical
properties. Its role as an insect pheromone presents opportunities for the development of novel
pest control strategies. Furthermore, its emerging antimicrobial and anti-inflammatory activities
suggest a potential for its application in the pharmaceutical and drug development sectors. The
experimental protocols outlined in this guide provide a foundation for researchers to
synthesize, purify, and characterize heneicosane for further investigation into its diverse

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

